2-(4-ethoxyphenyl)-5-methyl-4-[({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)methyl]-1,3-oxazole

• IUPAC Name: 2-(4-ethoxyphenyl)-5-methyl-4-[(1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)sulfanylmethyl]-1,3-oxazole
• InChI: InChI=1S/C23H21N5O2S/c1-4-29-17-11-9-16(10-12-17)22-24-19(14(2)30-22)13-31-23-21-27-26-15(3)28(21)20-8-6-5-7-18(20)25-23/h5-12H,4,13H2,1-3H3
• InChI Key: MHKNVTMOOPYZIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(O2)C)CSC3=NC4=CC=CC=C4N5C3=NN=C5C
• Molecular Formula: C23H21N5O2S
• Molecular Weight: 431.5 g/mol
• CAS No.: 1031969-24-0

Description

The compound 2-(4-ethoxyphenyl)-5-methyl-4-[({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)methyl]-1,3-oxazole is a heterocyclic hybrid featuring a 1,3-oxazole core fused to a triazoloquinoxaline moiety via a sulfanylmethyl bridge. Key structural attributes include:

• Triazoloquinoxaline system: A fused bicyclic structure combining [1,2,4]triazole and quinoxaline, which enhances planarity and may facilitate DNA intercalation or enzyme inhibition .
• Substituents:
  • 4-Ethoxyphenyl group at position 2 of the oxazole, enhancing lipophilicity and metabolic stability compared to smaller alkoxy groups (e.g., methoxy).
  • Methyl group at position 5 of the oxazole, influencing steric bulk and electronic effects.
  • Sulfanylmethyl linker, providing conformational flexibility for target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-ethoxyphenyl)-5-methyl-4-[({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)methyl]-1,3-oxazole typically involves multiple steps. One common method includes the aromatic nucleophilic substitution of 4-chloro-8-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol . The reaction conditions often involve the use of solvents like DMSO and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity, possibly using continuous flow reactors and automated synthesis techniques.

Chemical Reactions Analysis

Types of Reactions

2-(4-ethoxyphenyl)-5-methyl-4-[({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)methyl]-1,3-oxazole can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides, while reduction could produce amines.

Scientific Research Applications

2-(4-ethoxyphenyl)-5-methyl-4-[({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)methyl]-1,3-oxazole has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antiviral agent.

Medicine: Studied for its anticancer properties, particularly its ability to intercalate DNA and inhibit cell proliferation.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-5-methyl-4-[({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)methyl]-1,3-oxazole involves its ability to intercalate DNA, thereby disrupting the replication and transcription processes. This compound targets specific molecular pathways involved in cell proliferation and apoptosis, making it a promising candidate for anticancer therapy .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Comparisons

The table below highlights structural and functional differences between the target compound and key analogs:

Compound Name/Structure	Core Structure	Key Substituents	Synthesis Method	Bioactivity (Reported/Inferred)
Target Compound	Oxazole-triazoloquinoxaline	4-Ethoxyphenyl, methyl, sulfanylmethyl	S-alkylation (inferred)	Hypothesized anticancer/antimicrobial
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole	Thiazole-triazole-pyrazole	Chlorophenyl, fluorophenyl, methyl	Cyclocondensation	Antimicrobial
3-(5-(4-Methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	Triazole-thiadiazole-pyrazole	Methoxyphenyl, variable R groups	Multi-step cyclization	Antifungal (docking-supported)
1-[(4-Fluorophenyl)methylsulfanyl]-4-(2-methoxy-5-methylphenyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one	Triazoloquinazoline	Fluorophenyl, methoxyphenyl, sulfanylmethyl	S-alkylation	Not specified (structural analog)
(±)-2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenyl-1-ethanol	Triazole-thiol derivative	Bromophenyl, phenyl, hydroxethyl	Nucleophilic substitution	Broad-spectrum (antibacterial, antifungal)

Key Observations:

• Core Heterocycles: The oxazole-triazoloquinoxaline hybrid in the target compound is distinct from thiazole-triazole (–3) or triazole-thiadiazole () systems. Oxazole’s electron-rich nature may enhance π-π stacking compared to thiazole or thiadiazole .
• Linker Flexibility : Sulfanylmethyl bridges (target, ) offer greater rotational freedom compared to rigid carbonyl or fused systems .

Biological Activity

The compound 2-(4-ethoxyphenyl)-5-methyl-4-[({1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl}sulfanyl)methyl]-1,3-oxazole represents a novel class of biologically active molecules. This article reviews the biological activities associated with this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be broken down into several key functional groups:

• Ethoxyphenyl moiety : This group is known for its role in enhancing lipophilicity and biological activity.
• Triazoloquinoxaline core : This heterocyclic structure is often associated with various biological activities, including anticancer and antimicrobial effects.
• Oxazole ring : Known for its potential in medicinal chemistry due to its ability to interact with biological targets.

Anticancer Activity

Recent studies have indicated that derivatives of quinoxaline, including the triazoloquinoxaline structure present in this compound, exhibit significant anticancer properties. For instance:

• Mechanism of Action : The compound may induce apoptosis in cancer cells through the activation of caspases and modulation of cell cycle regulators.
• In vitro Studies : In assays against various cancer cell lines (e.g., HCT-116 and MCF-7), compounds similar to this structure have shown IC50 values in the low micromolar range, suggesting potent anticancer activity .

Cell Line	IC50 Value (µg/mL)	Reference Compound IC50 (µg/mL)
HCT-116	1.9	3.23 (Doxorubicin)
MCF-7	2.3	3.23 (Doxorubicin)

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Broad-Spectrum Activity : It has shown effectiveness against both Gram-positive and Gram-negative bacteria.
• Inhibition Mechanism : The presence of the sulfur atom in the triazoloquinoxaline moiety may contribute to its ability to disrupt microbial cell walls.

Case Study 1: Anticancer Efficacy

A study published in a peer-reviewed journal investigated the anticancer efficacy of related quinoxaline derivatives. The results demonstrated that certain modifications to the quinoxaline core could enhance cytotoxicity against various cancer types, supporting further exploration of this compound's structure .

Case Study 2: Antimicrobial Testing

Another investigation focused on the antimicrobial properties of compounds containing the oxazole ring. The study reported significant inhibition of bacterial growth at low concentrations, indicating that the oxazole moiety plays a critical role in enhancing antimicrobial activity .